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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the structural basis for the inhibition of
the voltage-gated sodium channel Nav1.8, a key target in the development of novel analgesics.
While detailed structural information for the recently identified inhibitor, Nav1.8-IN-11, is not yet
publicly available, this document summarizes the existing data on its inhibitory activity and the
experimental protocol used for its characterization. To provide a comprehensive understanding
of the structural principles of Nav1.8 inhibition, this guide also presents a detailed analysis of
the well-characterized inhibitor A-803467, for which a high-resolution cryo-electron microscopy
(cryo-EM) structure in complex with Nav1.8 has been elucidated.

Nav1.8-IN-11: A Potent Novel Inhibitor

Nav1.8-IN-11 has been identified as a highly potent inhibitor of the Nav1.8 channel.[1]
Quantitative analysis has determined its half-maximal inhibitory concentration (IC50), providing
a measure of its efficacy.

Quantitative Data
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Compound IC50 (nM) Cell Line Assay Type Reference
Whole-Cell Patch

Nav1.8-IN-11 0.1 HEK-293 WO 2023186102
Clamp

Experimental Protocol: Whole-Cell Patch Clamp Assay
for IC50 Determination

The inhibitory activity of Nav1.8-IN-11 was determined using a whole-cell patch-clamp
electrophysiology assay on human embryonic kidney (HEK-293) cells stably expressing the
human Nav1.8 channel.[1]

Cell Culture and Transfection:

o HEK-293 cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented
with 10% fetal bovine serum, penicillin (100 U/mL), and streptomycin (100 pg/mL).

o Cells are transiently or stably transfected with a plasmid encoding the human Nav1.8 alpha
subunit using a suitable transfection reagent. Successful transfection is often confirmed by
the expression of a fluorescent reporter protein.

Electrophysiological Recording:
e Solutions:

o External solution (in mM): 140 NaCl, 3 KCI, 1 MgClI2, 1 CaCl2, 10 HEPES, and 10
Glucose, with the pH adjusted to 7.4 with NaOH.

o Internal (pipette) solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, and 10 HEPES, with the pH
adjusted to 7.3 with CsOH.

e Recording Procedure:

o Glass micropipettes with a resistance of 2-4 MQ are filled with the internal solution and
mounted on the patch-clamp amplifier headstage.
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o A gigaohm seal is formed between the pipette tip and the membrane of a transfected
HEK-293 cell.

o The cell membrane is ruptured to achieve the whole-cell configuration.
o Cells are held at a holding potential of -100 mV.
o Nav1.8 currents are elicited by a depolarizing voltage step to 0 mV for 20 ms.

o The test compound, Nav1.8-IN-11, is applied at various concentrations to the external
solution.

o The peak inward current is measured before and after the application of the compound.

o The IC50 value is calculated by fitting the concentration-response data to the Hill equation.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b12369816/docs?utm_src=pdf-body#structural-basis-of-nav1-8-inhibition-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369816?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

[

Cell Preparation

~

-

J

€

lectrophysiolo&ical Recording

(

)

(

)

\

(

)

o

J

[

Compound Appli

ration & Analysis

l

Calculate IC50

G/Ieasure Current InhibitioD

~

Gpply Nav1.8-IN-11 (Varying ConcentrationsD

© 2026 BenchChem. All rights reserved.

4/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369816?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A-803467

Y
)

Interacts with Interacts with Interacts with

Nav1.8 Channel Pore
Y Y

) C ) )

Key Interactions

Hydrophobic Interactions van der Waals Contacts

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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